Cas no 922501-02-8 (Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]-)
922501-02-8 structure
Product Name:Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]-
CAS No:922501-02-8
MF:C12H20BNO2
MW:221.10370349884
MDL:MFCD10697408
CID:740875
PubChem ID:71307608
Update Time:2025-04-19
Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]-
- (4-[4-(DIMETHYLAMINO)BUTYL]PHENYL)BORONIC ACID
- [4-[4-(dimethylamino)butyl]phenyl]boronic acid
- 4-(4-(DIMETHYLAMINO)BUTYL)PHENYLBORONIC ACID
- starbld0017983
- {4-[4-(Dimethylamino)butyl]phenyl}boronic acid
- AB59535
- J-513412
- A902523
- MFCD10697408
- DTXSID00745409
- 922501-02-8
- (4-(4-(Dimethylamino)butyl)phenyl)boronic acid
- 4-[4-(Dimethylamino)butyl]phenyl}boronic acid
-
- MDL: MFCD10697408
- Inchi: 1S/C12H20BNO2/c1-14(2)10-4-3-5-11-6-8-12(9-7-11)13(15)16/h6-9,15-16H,3-5,10H2,1-2H3
- InChI Key: SDZAJVZZRHRXAF-UHFFFAOYSA-N
- SMILES: OB(C1C=CC(=CC=1)CCCCN(C)C)O
Computed Properties
- Exact Mass: 221.1587090g/mol
- Monoisotopic Mass: 221.1587090g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.7Ų
Experimental Properties
- PSA: 43.70000
- LogP: 0.25070
Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB254533-1 g |
4-[4-(Dimethylamino)butyl]phenyl}boronic acid; . |
922501-02-8 | 1g |
€1187.30 | 2023-04-27 | ||
| abcr | AB254533-100mg |
4-[4-(Dimethylamino)butyl]phenyl}boronic acid; . |
922501-02-8 | 100mg |
€282.70 | 2025-04-15 | ||
| abcr | AB254533-250mg |
4-[4-(Dimethylamino)butyl]phenyl}boronic acid; . |
922501-02-8 | 250mg |
€373.70 | 2025-04-15 | ||
| abcr | AB254533-500mg |
4-[4-(Dimethylamino)butyl]phenyl}boronic acid; . |
922501-02-8 | 500mg |
€646.90 | 2025-04-15 | ||
| abcr | AB254533-1g |
4-[4-(Dimethylamino)butyl]phenyl}boronic acid; . |
922501-02-8 | 1g |
€1144.10 | 2025-04-15 | ||
| Ambeed | A568415-1g |
(4-(4-(Dimethylamino)butyl)phenyl)boronic acid |
922501-02-8 | 98+% | 1g |
$769.0 | 2025-04-15 |
Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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